![molecular formula C19H14N2OS B3038329 3-(1,3-benzothiazol-2-yl)-1-benzyl-2(1H)-pyridinone CAS No. 860609-18-3](/img/structure/B3038329.png)
3-(1,3-benzothiazol-2-yl)-1-benzyl-2(1H)-pyridinone
Overview
Description
3-(1,3-benzothiazol-2-yl)-1-benzyl-2(1H)-pyridinone is a chemical compound with a fused heterocyclic structure. It contains a benzothiazole ring and a pyridinone moiety. The benzothiazole ring contributes to its pharmacodynamic versatility, making it an interesting scaffold for drug development .
Synthesis Analysis
The synthesis of this compound involves the cyclization of 3-(benzo[d]thiazol-2-ylimino)indolin-2-one through the addition of α-mercaptoacetic acid, resulting in the formation of the spiro[indole2,3-[1,3]thiazolidine]-2,4(1H)dione derivative .Scientific Research Applications
Antibacterial Agents
The compound has been synthesized and studied as a potential antibacterial agent . It has shown profound antimicrobial activity, which makes it a promising candidate for the development of new antibacterial drugs .
QSAR Modeling
Quantitative Structure-Activity Relationship (QSAR) modeling has been used to establish a correlation between the physicochemical properties of this compound and its biological activity . This allows researchers to predict the biological activity of new compounds before they are synthesized .
Anticancer Agents
Benzothiazole derivatives, including “3-(1,3-benzothiazol-2-yl)-1-benzyl-2(1H)-pyridinone”, have shown remarkable anticancer activity . They have been studied as potential inhibitors of tyrosine kinase receptors, which are overexpressed in several types of cancers .
Antifungal Agents
In addition to their antibacterial properties, benzothiazole derivatives have also been studied for their antifungal properties . This makes them potential candidates for the development of new antifungal drugs .
Anti-inflammatory Agents
Benzothiazole derivatives have been studied for their anti-inflammatory properties . They could potentially be used in the treatment of inflammatory diseases .
Antioxidants
Benzothiazole derivatives have shown antioxidant properties . They could potentially be used in the prevention of diseases caused by oxidative stress .
Enzyme Inhibitors
Benzothiazole derivatives have been studied as potential inhibitors of several enzymes . This makes them potential candidates for the development of new drugs targeting specific enzymes .
Green Chemistry
The synthesis of benzothiazole compounds, including “3-(1,3-benzothiazol-2-yl)-1-benzyl-2(1H)-pyridinone”, is related to green chemistry . Researchers are looking for more environmentally friendly methods to synthesize these compounds .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been reported to exhibit a broad spectrum of pharmaceutical activity profile, including antitumor, sedative, analgesic, antidiabetic, antibacterial, antifungal, and anti-inflammatory . They are also known to act as inhibitors of tyrosine kinase receptors (TKR), which are overexpressed in several types of cancers .
Mode of Action
It is known that benzothiazole derivatives can interact with their targets and induce changes that result in their observed biological activities . For instance, some benzothiazole derivatives are known to inhibit tyrosine kinase receptors, thereby exhibiting antitumor activity .
Biochemical Pathways
Benzothiazole derivatives are known to affect various biochemical pathways due to their broad spectrum of pharmaceutical activities .
Pharmacokinetics
The compound’s lipophilicity, as suggested by its log kow value of 337 , may influence its bioavailability and distribution within the body.
Result of Action
Benzothiazole derivatives have been reported to manifest profound antimicrobial activity .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of benzothiazole derivatives .
properties
IUPAC Name |
3-(1,3-benzothiazol-2-yl)-1-benzylpyridin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2OS/c22-19-15(18-20-16-10-4-5-11-17(16)23-18)9-6-12-21(19)13-14-7-2-1-3-8-14/h1-12H,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJNANIFGAGIJST-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C=CC=C(C2=O)C3=NC4=CC=CC=C4S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401211513 | |
Record name | 3-(2-Benzothiazolyl)-1-(phenylmethyl)-2(1H)-pyridinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401211513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-benzothiazol-2-yl)-1-benzyl-2(1H)-pyridinone | |
CAS RN |
860609-18-3 | |
Record name | 3-(2-Benzothiazolyl)-1-(phenylmethyl)-2(1H)-pyridinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=860609-18-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(2-Benzothiazolyl)-1-(phenylmethyl)-2(1H)-pyridinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401211513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.